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An In-depth Technical Guide on the Molecular Structure and Physicochemical Properties of [(4-
Chlorophenyl)phenylmethyl]-hydrazine and Related Compounds

This technical guide provides a comprehensive analysis of the molecular structure and weight
of [(4-Chlorophenyl)phenylmethyl]-hydrazine. Recognizing the potential for nomenclature
ambiguity in chemical databases and literature, this document first delineates the precise
identity of the target compound in relation to its common isomer and precursor, the hydrazone,
and its simpler structural analog, (4-chlorophenyl)hydrazine. This guide is intended for
researchers, scientists, and professionals in drug development who require a detailed
understanding of this chemical entity.

Executive Summary: Resolving Nomenclature
Ambiguity

The name "[(4-Chlorophenyl)phenylmethyl]-hydrazine" can lead to confusion with
structurally similar molecules. For the purpose of this guide, we will focus on the compound that
directly corresponds to this IUPAC name, which is a saturated hydrazine. However, to provide a
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comprehensive overview, it is essential to differentiate it from its related hydrazone, which is
often a synthetic precursor.

A comparative analysis of these compounds is presented below to ensure precise
identification.

Table 1: Comparative Analysis of [(4-
Chlorophenyl)phenylmethyl]-hydrazine and Related

Compounds

((4-

[4- (-
Chlorophenyl)phenyl
Feature Chlorophenyl)phenyl Chlorophenyl)hydraz
_ methylene)- _
methyl]-hydrazine . ine
hydrazine
Structure
Chemical Class Hydrazine Hydrazone Phenylhydrazine
CAS Number 1602832-45-0[1] 55816-27-8 1073-69-4[2][3]
Molecular Formula C13H13CINz[1] C13H11CIN2 CeH7CIN2[2][3]
Molecular Weight 232.71 g/mol [1] 230.70 g/mol 142.58 g/mol [3][4]
Single bond between Double bond between )
Hydrazine group
the benzhydryl carbon  the benzhydryl carbon }
Key Structural Feature ) ) directly attached to
and the hydrazine and the hydrazine ]
] ) the chlorophenyl ring
nitrogen (C-N) nitrogen (C=N)

Molecular Structure and Properties of [(4-
Chlorophenyl)phenylmethyl]-hydrazine (CAS:
1602832-45-0)

Structural Elucidation

[(4-Chlorophenyl)phenylmethyl]-hydrazine is a derivative of hydrazine, characterized by the
substitution of one hydrogen atom with a benzhydryl group, specifically a (4-
chlorophenyl)phenylmethyl moiety. The central carbon atom is chiral, being bonded to four
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different groups: a hydrogen atom, a phenyl group, a 4-chlorophenyl group, and a hydrazine
group (-NHNHz2). This chirality indicates that the compound can exist as a racemic mixture of
two enantiomers.

The structure incorporates two aromatic rings: a phenyl group and a 4-chlorophenyl group. The
presence of the chlorine atom at the para position of one of the phenyl rings significantly
influences the molecule's electronic properties and reactivity. The hydrazine functional group is
a key feature, known for its nucleophilicity and its role as a building block in the synthesis of
various heterocyclic compounds.[5]

Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The molecular formula for [(4-Chlorophenyl)phenylmethyl]-hydrazine is C13H13CIN2.[1]

The molecular weight is calculated as follows:

Carbon (C): 13 atoms x 12.011 u = 156.143 u

Hydrogen (H): 13 atoms x 1.008 u = 13.104 u

Chlorine (CI): 1 atom x 35.453 u = 35.453 u

Nitrogen (N): 2 atoms x 14.007 u = 28.014 u
Total Molecular Weight = 232.714 u

This value is consistent with the molecular weight of 232.71 g/mol provided in chemical
databases.[1]

Synthesis and Methodologies

The synthesis of [(4-Chlorophenyl)phenylmethyl]-hydrazine typically involves a two-step
process, starting from 4-chlorobenzophenone. This process highlights the relationship between
the hydrazine and its corresponding hydrazone.
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Diagram 1: Synthetic Pathway from 4-
Chlorobenzophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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